Cas no 850623-55-1 (potassium trifluoro(4-methylnaphthalen-1-yl)boranuide)

Potassium trifluoro(4-methylnaphthalen-1-yl)boranuide is an organoboron reagent featuring a trifluoroborate anion with a 4-methylnaphthalen-1-yl substituent. This compound is valued for its stability, handling convenience, and compatibility with cross-coupling reactions, such as Suzuki-Miyaura couplings. The trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, reducing decomposition risks during storage and reaction conditions. The 4-methylnaphthalene group contributes to its utility in synthesizing complex aromatic systems, particularly in pharmaceuticals and materials science. Its potassium salt form ensures good solubility in polar solvents, facilitating controlled reactivity. This reagent is particularly useful for constructing sterically hindered biaryl systems while maintaining high functional group tolerance.

potassium trifluoro(4-methylnaphthalen-1-yl)boranuide structure

850623-55-1 structure

Product Name:potassium trifluoro(4-methylnaphthalen-1-yl)boranuide

CAS No:850623-55-1

MF:C₁₁H₉BF₃K

MW:248.09367442131

MDL:MFCD04115748

CID:716979

PubChem ID:23716865

Update Time:2025-05-27

potassium trifluoro(4-methylnaphthalen-1-yl)boranuide Chemical and Physical Properties

Names and Identifiers

- Borate(1-),trifluoro(4-methyl-1-naphthalenyl)-, potassium (1:1), (T-4)-
- Potassium(4-Methyl-1-Naphthylene)Trifluoroborate
- Potassium 4-methyl-1-naphthalenetrifluoroborate
- Potassium (4-methyl-1-naphthalene)trifluoroborate
- potassium trifluoro(4-methylnaphthalen-1-yl)borate(1-)
- potassium,trifluoro-(4-methylnaphthalen-1-yl)boranuide
- X2477
- potassium trifluoro(4-methylnaphthalen-1-yl)boranuide
- potassium;trifluoro-(4-methylnaphthalen-1-yl)boranuide
- POTASSIUM TRIFLUORO(4-METHYLNAPHTHALEN-1-YL)BORATE
- 850623-55-1
- AKOS009159146
- MFCD04115748
- EN300-3172387
- F87487
- AB20533
- Potassium(4-methyl-1-naphthalene)trifluoroborate
- DTXSID40635794
- MDL： MFCD04115748
- Inchi： 1S/C11H9BF3.K/c1-8-6-7-11(12(13,14)15)10-5-3-2-4-9(8)10;/h2-7H,1H3;/q-1;+1
- InChI Key： YZIUPDNTOPJMOX-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC(C)=C2C=CC=CC=12)(F)F

Computed Properties

Exact Mass: 248.03900
Monoisotopic Mass: 248.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 232
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

Melting Point: 204-208
PSA: 0.00000
LogP: 3.20260

potassium trifluoro(4-methylnaphthalen-1-yl)boranuide Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

potassium trifluoro(4-methylnaphthalen-1-yl)boranuide Pricemore >>

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Alichem	A219005710-100g	Potassium trifluoro(4-methylnaphthalen-1-yl)borate	850623-55-1	95%	100g	$400.00	2023-08-31
Chemenu	CM231975-100g	Potassium trifluoro(4-methylnaphthalen-1-yl)borate	850623-55-1	95%	100g	$320	2021-06-16
abcr	AB150732-1 g	Potassium (4-methyl-1-naphthalene)trifluoroborate; 96%	850623-55-1		1 g	€76.00	2023-07-20
abcr	AB150732-5 g	Potassium (4-methyl-1-naphthalene)trifluoroborate; 96%	850623-55-1		5 g	€144.00	2023-07-20
abcr	AB150732-25 g	Potassium (4-methyl-1-naphthalene)trifluoroborate; 96%	850623-55-1		25 g	€297.00	2023-07-20
Chemenu	CM231975-100g	Potassium trifluoro(4-methylnaphthalen-1-yl)borate	850623-55-1	95%	100g	$***	2023-03-29
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